Cas no 1017345-80-0 (1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE)
1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolemethanamine, 4,5,6,7-tetrahydro-α,6-dimethyl-
- 1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE
-
- Inchi: 1S/C10H16N2S/c1-6-3-4-8-9(5-6)13-10(12-8)7(2)11/h6-7H,3-5,11H2,1-2H3
- InChI Key: LVFYXTBQIWFXSH-UHFFFAOYSA-N
- SMILES: C(C1SC2CC(C)CCC=2N=1)(N)C
Computed Properties
- Exact Mass: 196.10342g/mol
- Monoisotopic Mass: 196.10342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 196.31g/mol
- XLogP3: 1.8
- Topological Polar Surface Area: 67.2Ų
1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM440502-250mg |
1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE |
1017345-80-0 | 95%+ | 250mg |
$279 | 2023-01-05 | |
| Chemenu | CM440502-500mg |
1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE |
1017345-80-0 | 95%+ | 500mg |
$496 | 2023-01-05 | |
| Chemenu | CM440502-1g |
1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE |
1017345-80-0 | 95%+ | 1g |
$653 | 2023-01-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00946586-1g |
1-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine |
1017345-80-0 | 95% | 1g |
¥4466.0 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00946586-5g |
1-(6-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine |
1017345-80-0 | 95% | 5g |
¥8925.0 | 2023-04-06 | |
| Enamine | EN300-1272309-1.0g |
1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine |
1017345-80-0 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-1272309-50mg |
1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine |
1017345-80-0 | 95.0% | 50mg |
$101.0 | 2023-10-02 | |
| Enamine | EN300-1272309-100mg |
1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine |
1017345-80-0 | 95.0% | 100mg |
$152.0 | 2023-10-02 | |
| Enamine | EN300-1272309-250mg |
1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine |
1017345-80-0 | 95.0% | 250mg |
$216.0 | 2023-10-02 | |
| Enamine | EN300-1272309-500mg |
1-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine |
1017345-80-0 | 95.0% | 500mg |
$407.0 | 2023-10-02 |
1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE
Professional Introduction to Compound with CAS No. 1017345-80-0 and Product Name: 1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE
The compound with the CAS number 1017345-80-0 and the product name 1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzothiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities. The structural framework of this molecule incorporates a 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole core, which is a key feature contributing to its unique chemical and pharmacological properties.
Benzothiazole derivatives have long been recognized for their potential in medicinal chemistry due to their ability to interact with various biological targets. The presence of the tetrahydro moiety in the benzothiazole ring enhances the compound's solubility and bioavailability, making it a promising candidate for further development. The amine functional group at the ethyl chain further extends the compound's versatility, allowing for potential modifications that could tailor its pharmacological effects.
Recent research in the field of drug discovery has highlighted the importance of benzothiazole derivatives in developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOLE)ETHAN-1-AMINE is believed to contribute to its selective interaction with biological targets, making it a valuable scaffold for drug design.
In particular, the 6-methyl substituent plays a crucial role in modulating the electronic properties of the benzothiazole ring. This modification can influence the compound's ability to bind to enzymes and receptors, thereby affecting its pharmacological activity. The tetrahydrobenzothiazole core provides a rigid structure that enhances stability while allowing for flexibility in further derivatization. These features make this compound an attractive candidate for exploring new therapeutic avenues.
Current research efforts are focused on understanding the molecular mechanisms by which benzothiazole derivatives exert their biological effects. Preclinical studies have shown that compounds similar to 1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOLE)ETHAN-1-AMINE can modulate key signaling pathways involved in various diseases. For instance, some derivatives have been found to inhibit kinases and other enzymes that play a role in cancer progression. Additionally, these compounds have shown promise in treating inflammatory conditions by targeting inflammatory mediators.
The synthesis of 1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOLE)ETHAN-1-AMINE involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopure compounds if stereochemical selectivity is desired. Such synthetic strategies are essential for developing drug candidates that exhibit optimal pharmacological profiles.
The pharmacokinetic properties of this compound are also of great interest. Studies have indicated that benzothiazole derivatives generally exhibit good oral bioavailability and moderate metabolic stability. However, further optimization may be required to enhance their metabolic resistance and reduce potential side effects. Techniques such as computational modeling and structure-based drug design are being utilized to predict and improve these properties.
Future directions in research may include exploring the potential of 1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOLE)ETHAN-1-AMINE as a lead compound for developing new drugs. By modifying its structure or combining it with other bioactive molecules, researchers aim to enhance its therapeutic efficacy and safety profile. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating these findings into clinical applications.
The development of novel pharmaceutical agents relies heavily on understanding the chemical and biological properties of compounds like 1017345-80-0。 As research continues, new insights into the mechanisms of action of benzothiazole derivatives will emerge, paving the way for innovative treatments across various therapeutic areas。 The unique structural features of this compound make it a promising candidate for further exploration, offering hope for addressing unmet medical needs.
1017345-80-0 (1-(6-METHYL-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)ETHAN-1-AMINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)